Cas no 845724-14-3 (1-(3-Chlorobenzyl)piperidine-2,4-dione)

• Product name: 1-(3-Chlorobenzyl)piperidine-2,4-dione
• CAS No: 845724-14-3
• MF: C₁₂H₁₂NO₂Cl
• MW: 237.682
• CID: 3166722
• PubChem ID: 23077696

1-(3-Chlorobenzyl)piperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)piperidine-2,4-dione
• AKOS018071981
• DWMBQAARHQMNQX-UHFFFAOYSA-N
• SCHEMBL4322092
• 845724-14-3

• Inchi： InChI=1S/C12H12ClNO2/c13-10-3-1-2-9(6-10)8-14-5-4-11(15)7-12(14)16/h1-3,6H,4-5,7-8H2
• InChI Key： DWMBQAARHQMNQX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)CN2CCC(=O)CC2=O

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 1.5